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Compound of Interest

Compound Name: 1,8-Diacetoxyoctane
CAS No.: 3992-48-1
Cat. No.: B1352272
Get Quote
. J

In high-throughput synthesis and polymer research, 1,8-Diacetoxyoctane (Octamethylene
diacetate) is often viewed as a "safe" reagent due to its high boiling point and lack of acute
toxicity compared to chlorinated solvents.[1][2] However, this perception frequently leads to
improper disposal.[1][2]

The Critical Error: Because it is not a volatile solvent (Flash Point > 100°C), researchers often
mistakenly classify it as "drain-safe” or lump it into general trash.[1][2] This is a violation of
environmental stewardship and often local regulations.[1][2]

The Reality: 1,8-Diacetoxyoctane is highly lipophilic (hydrophobic).[1][2] If introduced into
agueous waste streams or municipal sewage, it resists biodegradation, coats piping systems,
and increases the Chemical Oxygen Demand (COD) of wastewater treatment facilities.[1][2][3]

Operational Directive: This compound must be managed as a Non-Halogenated Organic
Solvent Waste and destined for high-temperature incineration or fuel blending.

Chemical Profile & Risk Assessment

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1352272#bc-rfq
https://www.benchchem.com/product/b1352272/docs?utm_src=pdf-body#introduction-the-hidden-risks-of-benign-esters
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=38_115
https://en.wikipedia.org/wiki/Diacetone_alcohol
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=38_115
https://en.wikipedia.org/wiki/Diacetone_alcohol
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=38_115
https://en.wikipedia.org/wiki/Diacetone_alcohol
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=38_115
https://en.wikipedia.org/wiki/Diacetone_alcohol
https://www.benchchem.com/product/b1352272/docs?utm_src=pdf-body#introduction-the-hidden-risks-of-benign-esters
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=38_115
https://en.wikipedia.org/wiki/Diacetone_alcohol
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=38_115
https://en.wikipedia.org/wiki/Diacetone_alcohol
https://14d-1.itrcweb.org/appendix-b/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Effective disposal starts with understanding the physical properties that dictate waste stream

segregation.[1][2]

Property

Value

Operational Implication

CAS Number

3992-48-1

Use this for waste

manifesting/labeling.[2][3][4]

Physical State

Liquid (Viscous)

Requires liquid-tight HDPE or
Glass containment.[2][3][4]

Flash Point

> 110°C (Approx.)[2][31[41[5][6]

Not RCRA Ignitable (D001).
Classified as Combustible
(Class llIB).[2][3][4]

Water Solubility

Negligible (Immiscible)

NEVER pour down the drain.
[2][3][4] It will phase-separate.

Unless mixed with regulated

RCRA Status Non-Regulated solvents.[2][3][4] See Protocol
below.
Incompatible with strong
Reactivity Stable oxidizers and strong bases

(hydrolysis).[2][3][4]

Expert Insight: While 1,8-Diacetoxyoctane is technically "Non-RCRA Regulated” (it is not on

the P or U lists and is not characteristic DO01-D003), best practice dictates treating it as

Hazardous Chemical Waste. This ensures it is destroyed via incineration rather than landfilled.

[z

Waste Segregation Logic

Proper segregation prevents dangerous reactions and costly disposal surcharges.[1][2]
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The Golden Rule: Segregate by Chemical Class, not just by "Hazardous/Non-Hazardous."

1,8-Diacetoxyoctane Waste

Is it mixed with other chemicals?

es

Contains Halogens?
(DCM, Chloroform)

Yes No (Pure)

Contains Heavy Metals? STREAM A:
(Pd, Hg, Pb) Halogenated Solvent Waste

es No

STREAM C:
Non-Halogenated Organic Waste
(Preferred Path)

STREAM B:

Heavy Metal Organic Waste
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Figure 1:Decision tree for segregating 1,8-Diacetoxyoctane. Note that "Pure" streams are
significantly cheaper to dispose of via fuel blending than streams contaminated with halogens
or metals.[1][3][4]

Standard Disposal Protocol

Follow this protocol for routine laboratory disposal of reaction mixtures or expired stock.

Step 1: Container Selection

o Material: High-Density Polyethylene (HDPE) or Amber Glass.[2]

o Why: Esters can swell certain low-grade plastics over time. HDPE is chemically resistant.[1]

[2]

e Venting: Use a standard cap.[1][2] Vented caps are not required as this compound has low
vapor pressure and does not off-gas significantly.[2]

Step 2: Labeling

Even if your institution allows "Non-Regulated" labeling, use the following standard to prevent
confusion:

o Chemical Name: 1,8-Diacetoxyoctane (Octamethylene diacetate)[1][2][3][7]
o Constituents: 100% (if pure)

o Hazard Checkbox: Check "Irritant” (if applicable) and "Organic Solvent."[1][2]

Step 3: Accumulation

o Secondary Containment: Store the waste bottle in a secondary tray capable of holding 110%
of the container's volume.

o Headspace: Leave at least 10% headspace in the bottle to allow for thermal expansion.[1]

Step 4: Final Handoff

» Destination: High-Temperature Incineration (Fuel Blending).
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» Manifesting: If your facility requires a waste code:
o Pure:NON-RCRA (or state-specific code, e.g., TX-001 for Class 1 waste in Texas).
o Mixed with Acetone/Methanol:D001 (Ignitable).[1][2]
o Mixed with DCM:F002 (Halogenated Solvent).[1][2]

Emergency Contingency: Spill Management

Because 1,8-Diacetoxyoctane is viscous and oily, spill cleanup requires specific absorbents to
prevent slip hazards.[1][2]

Pre-Requisites:
« Nitrile Gloves (Standard thickness is sufficient).[1][2]
» Safety Goggles.[1][2]

 Inert Absorbent (Vermiculite, Clay, or Polypropylene pads).[1][2][3]

11, eses VG 2. Contain 3. Absorb 4. Collect 5. Decontaminate
. . —— P Apply vermiculite/pads Scoop into heavy-duty Scrub surface with
(L v =il il sl i 1 oser I ST (Do not use water) poly bag or bucket Detergent + Water

Click to download full resolution via product page

Figure 2:Spill response workflow. Note the prohibition of water in step 3; adding water spreads
the hydrophobic oil, increasing the spill area.[2][3]

Critical Cleanup Note: After removing the bulk oil, the floor will remain extremely slippery.[1][2]
You must scrub the area with a concentrated detergent solution (surfactant) to emulsify the
remaining residue before rinsing.[1][2]

References

o National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 79886, 1,8-Diacetoxyoctane.[1][2] Source:[Link][1][2][3][4]
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« U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act
(RCRA) Orientation Manual.[1][2] Source:[Link]

¢ Occupational Safety and Health Administration (OSHA). Hazard Communication Standard:
Safety Data Sheets. Source:[Link][1][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=38_115
https://en.wikipedia.org/wiki/Diacetone_alcohol
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://www.osha.gov/publications/OSHA3514.html
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=38_115
https://en.wikipedia.org/wiki/Diacetone_alcohol
https://14d-1.itrcweb.org/appendix-b/
https://www.chemeo.com/cid/56-239-5/1-8-Diaminooctane
https://www.benchchem.com/product/b1352272?utm_src=pdf-custom-synthesis#bc-rfq
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=38_115
https://en.wikipedia.org/wiki/Diacetone_alcohol
https://14d-1.itrcweb.org/appendix-b/
https://www.chemeo.com/cid/56-239-5/1-8-Diaminooctane
https://www.chemeo.com/cid/56-239-5/1-8-Diaminooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyladipate
https://www.fishersci.com/store/msds?partNumber=AC396901000&productDescription=N-OCTANE&vendorId=VN00032119&countryCode=US&language=en
https://labsolu.ca/product/18-diacetoxyoctane/
https://www.benchchem.com/product/b1352272/docs#introduction-the-hidden-risks-of-benign-esters
https://www.benchchem.com/product/b1352272/docs#introduction-the-hidden-risks-of-benign-esters
https://www.benchchem.com/product/b1352272/docs#introduction-the-hidden-risks-of-benign-esters
https://www.benchchem.com/product/b1352272/docs#introduction-the-hidden-risks-of-benign-esters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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